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Compound of Interest

Compound Name: 2-Cl-5'-AMP

Cat. No.: B15601599 Get Quote

Ensuring the safe and environmentally responsible disposal of 2-Chloro-5'-adenosine

monophosphate (2-Cl-5'-AMP) is critical for laboratory safety and compliance. This guide

provides detailed, step-by-step procedures for researchers, scientists, and drug development

professionals to handle and dispose of this compound.

I. Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to handle 2-Cl-5'-AMP with

appropriate personal protective equipment (PPE) in a well-ventilated area.

Recommended Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety goggles or a face shield.[1][2]

Lab Coat: A standard laboratory coat to protect from skin contact.

Respiratory Protection: If there is a risk of dust formation, a NIOSH-approved respirator is

recommended.

Handle the compound in a chemical fume hood to ensure adequate ventilation.[1][3] Avoid

creating dust.[1]

II. Step-by-Step Disposal Protocol
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This protocol outlines the procedure for the disposal of small quantities of 2-Cl-5'-AMP typically

used in a research setting.

Collection of Waste:

Carefully sweep up any solid 2-Cl-5'-AMP, avoiding dust formation.[1][4]

Place the solid waste into a clearly labeled, sealed container suitable for chemical waste.

For solutions containing 2-Cl-5'-AMP, transfer them to a labeled, sealed, and appropriate

waste container. Do not empty into drains.[1]

Waste Labeling:

Label the waste container clearly with "Hazardous Waste," the full chemical name "2-

Chloro-5'-adenosine monophosphate," and the approximate quantity.

Storage of Waste:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste storage area.

Keep the container away from incompatible materials, such as strong oxidizing agents.[1]

[4]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the chemical waste.

Disposal must be conducted through an approved waste disposal plant in accordance with

all federal, state, and local environmental control regulations.[5]

III. Emergency Procedures
In the event of accidental exposure or spill, follow these procedures immediately:
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Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical attention.[2]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes.[1]

Inhalation: Move the affected person to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[1]

Spill: Ensure the area is well-ventilated. Wearing appropriate PPE, sweep up the solid

material and place it in a suitable container for disposal.[1] Avoid dust formation.[1]

IV. Chemical and Physical Properties
A summary of the key quantitative data for 2-Cl-5'-AMP is provided in the table below for easy

reference.

Property Value

Molecular Formula C10H13ClN5O7P

Molecular Weight 381.67 g/mol

Melting Point >95°C (decomposes)[6]

Appearance White Solid[6]

Solubility Soluble in Methanol and Water[6]

V. Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 2-Cl-5'-AMP.
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Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Collect Waste
(Solid or Solution)

Step 3: Label Waste Container
('Hazardous Waste', Chemical Name)

Step 4: Store in Designated Area

Step 5: Contact EHS for Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of 2-Cl-5'-AMP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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